N-[3'-acetyl-1-(2-chlorobenzyl)-5-methyl-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl]acetamide

• IUPAC Name: N-[4-acetyl-1'-[(2-chlorophenyl)methyl]-5'-methyl-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C21H19ClN4O3S/c1-12-8-9-18-16(10-12)21(26(14(3)28)24-20(30-21)23-13(2)27)19(29)25(18)11-15-6-4-5-7-17(15)22/h4-10H,11H2,1-3H3,(H,23,24,27)
• InChI Key: BGJLGUXTKLCKSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C23N(N=C(S3)NC(=O)C)C(=O)C)CC4=CC=CC=C4Cl
• Molecular Formula: C21H19ClN4O3S
• Molecular Weight: 442.9 g/mol

Description

N-[3'-acetyl-1-(2-chlorobenzyl)-5-methyl-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl]acetamide is a useful research compound. Its molecular formula is C21H19ClN4O3S and its molecular weight is 442.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivation

N-[3'-acetyl-1-(2-chlorobenzyl)-5-methyl-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl]acetamide, a complex chemical compound, has been studied for various synthetic applications. Researchers have explored the synthesis of this compound from isatins, which are versatile substrates for creating a variety of heterocyclic compounds. For instance, isatins extracted from the Couroupita guianesis (Cannon Ball Tree) have been used to synthesize novel heterocyclic spiro derivatives similar to the target compound, potentially useful in drug synthesis (Tripathi & Sonawane, 2013). Additionally, synthesis methods involving cyclocondensation and the use of thiolactic acid have been developed for similar acetamide derivatives (Saxena et al., 2011).

Molecular and Structural Studies

Molecular and structural analyses of compounds akin to N-[3'-acetyl-1-(2-chlorobenzyl)-5-methyl-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl]acetamide have been a significant area of research. For instance, studies on N-(3'-acetyl-8-nitro-2,3-dihydro-1H,3'H-spiro[quinoline-4,2'-[1,3,4]thiadiazol]-5'-yl) acetamide derivatives, which share structural similarities, have revealed their potential in inducing cell death in MCF-7 cells via G2/M Phase cell cycle arrest (Shyamsivappan et al., 2022). These structural studies are crucial for understanding the biological activity of such compounds.

Potential Antimicrobial Properties

Some studies have explored the antimicrobial properties of related thiadiazole derivatives. For example, derivatives of spiro[indole-thiadiazole] have been tested against various Gram-positive and Gram-negative bacteria, showing promising antibacterial activity (Olomola et al., 2009). This suggests a potential application of N-[3'-acetyl-1-(2-chlorobenzyl)-5-methyl-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl]acetamide in antimicrobial drug development.

Exploration in Anticonvulsant and Anticancer Activities

Research has also been conducted to evaluate the anticonvulsant and anticancer activities of compounds structurally similar to the target compound. For instance, indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide, which share structural features, have shown significant anticonvulsant activity in various models (Nath et al., 2021). Additionally, derivatives with thiazole and thiadiazole fragments have exhibited cytotoxicity and anticancer activity, hinting at the potential therapeutic applications of N-[3'-acetyl-1-(2-chlorobenzyl)-5-methyl-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl]acetamide (Kovalenko et al., 2012).